Cas no 62491-54-7 (Phosphonic acid, (2-methyl-2-butenyl)-, diethyl ester)

Phosphonic acid, (2-methyl-2-butenyl)-, diethyl ester structure
62491-54-7 structure
Product Name:Phosphonic acid, (2-methyl-2-butenyl)-, diethyl ester
CAS No:62491-54-7
MF:C9H19O3P
MW:206.219124078751
CID:442933
PubChem ID:71385886
Update Time:2025-04-19

Phosphonic acid, (2-methyl-2-butenyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, (2-methyl-2-butenyl)-, diethyl ester
    • 1-diethoxyphosphoryl-2-methylbut-2-ene
    • Diethyl (2-methylbut-2-en-1-yl)phosphonate
    • DTXSID50808098
    • 62491-54-7
    • Inchi: 1S/C9H19O3P/c1-5-9(4)8-13(10,11-6-2)12-7-3/h5H,6-8H2,1-4H3
    • InChI Key: MRAZMQIFWGJKQY-UHFFFAOYSA-N
    • SMILES: P(CC(=CC)C)(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 206.10727
  • Monoisotopic Mass: 206.10718146g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.7
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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